Cas no 621-98-7 ((1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one)

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one structure
621-98-7 structure
Product Name:(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one
CAS No:621-98-7
MF:C19H18O
MW:262.345625400543
CID:823291
PubChem ID:6034054
Update Time:2025-04-19

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

    • (1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one
    • 1,5-bis(4-methylphenyl)penta-1,4-dien-3-one
    • Bis-(4-Methylstyryl)ketone
    • AKOS005658227
    • G86123
    • 621-98-7
    • NSC97301
    • AB01320613-02
    • SCHEMBL5598702
    • NCGC00326189-01
    • 1,5-Di-p-tolylpenta-1,4-dien-3-one
    • DB-309607
    • (1E,4E)-1,5-dip-tolylpenta-1,4-dien-3-one
    • 1,4-Pentadien-3-one, 1,5-bis(4-methylphenyl)-, (E,E)-
    • 39777-55-4
    • CS-0454287
    • HS-7465
    • CHEMBL496322
    • BIS-(4-METHYLSTYRYL) KETONE
    • (1E,4E)-1,5-bis(4-methylphenyl)penta-1,4-dien-3-one
    • (1E,4E)-1,5-bis(p-tolyl)penta-1,4-dien-3-one
    • STK993604
    • NSC-97301
    • 1,4-Pentadien-3-one, 1,5-bis(4-methylphenyl)-, (1E,4E)-
    • MDL： B171224
    • Inchi： 1S/C19H18O/c1-15-3-7-17(8-4-15)11-13-19(20)14-12-18-9-5-16(2)6-10-18/h3-14H,1-2H3/b13-11+,14-12+
    • InChI Key： GPAAWNJDOIZWQD-PHEQNACWSA-N
    • SMILES： O=C(/C=C/C1C=CC(C)=CC=1)/C=C/C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 262.13600
  • Monoisotopic Mass: 262.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.59910

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019138966-1g
(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one
 621-98-7 95%
1g
 $627.84 2023-09-01
TRC
E904208-500mg
(1e,4e)-1,5-Di-p-tolylpenta-1,4-dien-3-one
 621-98-7
500mg
 $ 95.00 2022-06-05
TRC
E904208-2.5g
(1e,4e)-1,5-Di-p-tolylpenta-1,4-dien-3-one
 621-98-7
2.5g
 $ 365.00 2022-06-05
Ambeed
A388547-1g
(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one
 621-98-7 95+%
1g
 $576.0 2025-04-18
Crysdot LLC
CD12052831-1g
(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one
 621-98-7 95+%
1g
 $708 2024-07-24

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